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Compound of Interest

Compound Name: CD-349

Cat. No.: B1668756 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CD-349 is not publicly available at this time.

The following guidance is based on general best practices for handling potent pharmacological

compounds in a laboratory setting. It is imperative to supplement this information with your

institution's specific safety protocols and to conduct a thorough risk assessment before

handling this compound.

CD-349 is identified as a calcium channel antagonist, a class of compounds that can have

significant physiological effects.[1][2] Therefore, it should be handled with appropriate caution

to minimize exposure.

Physical and Chemical Properties
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Property Information Source

Chemical Name CD-349 [1][2]

CAS Number 88594-08-5 [1]

Bioactivity

Calcium channel antagonist.

Inhibits noradrenaline-induced

contraction of aortas in Ca2+-

free medium.

[1][2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Shipping Temperature
Shipped with blue ice or at

ambient temperature.
[2]

Personal Protective Equipment (PPE)
The primary defense against exposure to CD-349 is the consistent and correct use of

appropriate PPE. The following table summarizes the recommended PPE for handling this

compound.
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Body Area
Personal Protective
Equipment

Specifications & Best
Practices

Eyes
Safety glasses with side

shields or Goggles

Must meet appropriate national

or international standards

(e.g., ANSI Z87.1 in the US,

EN 166 in the EU). Goggles

are recommended when there

is a splash hazard.

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when a significant

splash risk exists.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended.

Always check the glove

manufacturer's compatibility

chart for the specific solvents

being used. Double gloving is

a good practice when handling

potent compounds. Discard

gloves immediately if

contaminated and after each

use.

Body Laboratory coat

A fully buttoned lab coat made

of a suitable material should

be worn at all times in the

laboratory. An impermeable

gown may be necessary for

larger quantities or when there

is a risk of splashing.

Respiratory N95 respirator or higher Recommended when handling

the compound as a powder or

if aerosolization is possible.[3]

Use in a well-ventilated area,
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preferably within a chemical

fume hood.

Feet Closed-toe shoes

Shoes that fully cover the feet

are mandatory in a laboratory

setting.

Experimental Protocols: Handling and Weighing
Adherence to a strict operational protocol is vital to minimize the risk of exposure and

contamination.

Designated Area: All work with solid CD-349 should be conducted in a designated area, such

as a chemical fume hood or a ventilated balance enclosure, to contain any airborne particles.

Weighing Procedure:

Preparation:

Ensure the designated area is clean and free of clutter.

Gather all necessary equipment: chemical spatula, weighing paper or vessel, and

appropriate waste containers.

Don the appropriate PPE as outlined in the table above.

Weighing:

Use a dedicated and calibrated analytical balance.

Handle the compound with a chemical spatula. Avoid generating dust.

Tare the receiving vessel on the balance.

Carefully transfer the desired amount of CD-349 to the vessel.

Clean-Up:
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After weighing, carefully clean the spatula and the balance area with a solvent-moistened

wipe (e.g., 70% ethanol), followed by a dry wipe.

Dispose of all wipes and contaminated weighing paper as hazardous waste.

Solution Preparation:

Solvent Selection: Use the appropriate solvent as determined by the experimental protocol.

Dissolving:

In the designated chemical fume hood, add the solvent to the vessel containing the

weighed CD-349.

Cap the vessel and mix by vortexing or sonicating until the compound is fully dissolved.

Storage: Store the resulting solution in a clearly labeled, sealed container at the

recommended temperature of -80°C.[2]

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Segregation:

Solid Waste: Contaminated items such as gloves, weighing paper, pipette tips, and wipes

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of CD-349, as well as solvent rinses of

contaminated glassware, should be collected in a sealed, labeled hazardous waste

container.[3]

Disposal Procedure:

Collection: Collect all waste in appropriate, leak-proof containers. Do not overfill.

Labeling: Clearly label waste containers with "Hazardous Waste," the chemical name (CD-
349), and any associated hazards (e.g., "Toxic").
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Storage: Store waste containers in a designated satellite accumulation area away from

general laboratory traffic, in secondary containment.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow all local,

state, and federal regulations for hazardous waste disposal.
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Preparation

Handling

Post-Handling

1. Prepare Designated Area
(Fume Hood)

2. Don Appropriate PPE

3. Weigh CD-349 Powder

4. Prepare Solution

5. Store Solution at -80°C

6. Clean Work Area

7. Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling CD-349.
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Waste Collection

Interim Storage

Final Disposal

1. Segregate Solid and
Liquid Waste

2. Place in Labeled, Sealed
Hazardous Waste Containers

3. Store in Designated
Satellite Accumulation Area

4. Arrange Pickup via
Institutional EHS

5. Final Disposal by
Licensed Contractor
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Caption: Disposal plan for CD-349 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668756#personal-protective-equipment-for-
handling-cd-349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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